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Cat. No.: B3331631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Proglumide is a non-peptide antagonist of the cholecystokinin (CCK) receptors, CCK-A and

CCK-B.[1][2][3] It was initially developed for the treatment of peptic ulcers due to its ability to

inhibit gastric motility and secretion.[1][2] Emerging research has highlighted its potential in

other therapeutic areas, including oncology and pain management, by modulating signaling

pathways involved in cell proliferation and nociception.[2][4][5] Proglumide hemicalcium is a

salt form of proglumide. For in vitro and many in vivo preclinical studies, a well-characterized

and stable stock solution is essential. Dimethyl sulfoxide (DMSO) is a common solvent for

preparing high-concentration stock solutions of proglumide due to its excellent solubilizing

properties.

This document provides detailed protocols for the preparation, storage, and handling of

proglumide hemicalcium stock solutions in DMSO.
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Parameter Value Reference

Solubility in DMSO ≥ 65 mg/mL N/A

Recommended Stock

Concentration
10 mM - 50 mM [3]

Final DMSO concentration in

cell culture
< 0.5% [6]

Final DMSO concentration for

in vivo studies
≤ 2% [6]

Table 2: Storage and Stability of Proglumide
Hemicalcium Stock Solutions in DMSO

Storage Temperature Duration Reference

-20°C 1 month to 1 year [6]

-80°C 6 months to 2 years [6]

Note: Avoid repeated freeze-

thaw cycles. Aliquoting the

stock solution into single-use

volumes is highly

recommended.[6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Proglumide
Hemicalcium Stock Solution in DMSO
Materials:

Proglumide hemicalcium powder (Molecular Weight: ~715.9 g/mol for the anhydrous form;

always confirm with the manufacturer's certificate of analysis)

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-dissolution Preparation:

Bring the proglumide hemicalcium powder and anhydrous DMSO to room temperature

before use. This prevents moisture condensation which can affect solubility and stability.[7]

Perform all steps in a sterile environment (e.g., a laminar flow hood) to prevent

contamination.

Weighing the Compound:

Accurately weigh out a precise amount of proglumide hemicalcium powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 7.16 mg of proglumide
hemicalcium.

Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular

Weight ( g/mol ) x 1000 (mg/g)

Example: 0.001 L x 0.010 mol/L x 715.9 g/mol x 1000 mg/g = 7.159 mg

Dissolution:

Transfer the weighed powder into a sterile microcentrifuge tube or vial.

Add the calculated volume of anhydrous DMSO. For the example above, add 1 mL of

DMSO.

Vortex the solution thoroughly until the proglumide hemicalcium is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) or sonication can be used to aid dissolution if
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necessary. Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

cryovials. This minimizes the number of freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 year) or -80°C for long-term

storage (up to 2 years).[6]

Protocol 2: Preparation of Working Solutions
For Cell-Based Assays:

Thaw a single-use aliquot of the 10 mM proglumide hemicalcium stock solution at room

temperature.

Perform a stepwise dilution of the stock solution in your cell culture medium to achieve the

desired final concentration.

Ensure the final concentration of DMSO in the culture medium is less than 0.5% to avoid

cellular toxicity.[6] It is crucial to include a vehicle control (medium with the same final

concentration of DMSO) in your experiments.

For In Vivo Studies:

Thaw an aliquot of the stock solution.

Dilute the stock solution in a suitable vehicle (e.g., saline, PBS, or a co-solvent mixture). The

final DMSO concentration should be kept as low as possible, preferably 2% or lower, to

minimize toxicity to the animal.[6]

Visualizations
Proglumide Stock Solution Preparation Workflow
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Caption: Workflow for preparing proglumide hemicalcium stock solution in DMSO.
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Proglumide Mechanism of Action: CCK Receptor
Antagonism
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Caption: Proglumide antagonizes CCK receptors, blocking downstream signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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